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These application notes provide a comprehensive overview of the use of thulium-doped
materials in laser applications, with a focus on quantitative data and detailed experimental
protocols. Thulium (Tm)-doped materials are of significant interest for generating laser
emission in the eye-safe 2 um wavelength region, which has numerous applications in
medicine, remote sensing, and materials processing.[1][2]

Properties and Performance of Thulium-Doped
Laser Materials

Thulium can be doped into various host materials, including crystals and glass fibers, to
achieve efficient laser operation. The choice of host material and doping concentration
significantly impacts the laser's performance characteristics.

Thulium-Doped Crystals

Thulium-doped crystals, such as Tm:YAG (Yttrium Aluminum Garnet) and Tm:YLF (Yttrium
Lithium Fluoride), are widely used for high-power solid-state lasers.[3][4]

Table 1: Performance Characteristics of Thulium-Doped Crystal Lasers
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Doping Pump Laser Max Slope

Host o Referenc
. Concentr Waveleng Waveleng Output Efficiency
Material .
ation th (nm) th (um) Power (%)
Tm:YAG 1.5% 785 2.3 - 14 [5]
Tm:LuAg 2% 785 2.3 - 13 [5]
Tm:YLF 1.5% 785 2.3 - 18 [5]
Diode 760 mw
Tm:YAG - 2.01 44 [6]
(~785) (Cw)
1.2
Diode mJ/pulse
Tm:YAG - 2.01 - [6]
(~785) Q-
switched)
Tm:YLF 1 at.% 781 0.820 865 mW 54 [7]

Thulium-Doped Fibers

Thulium-doped silica and fluoride fibers are key components in high-power fiber lasers, offering
advantages such as high beam quality, efficient heat dissipation, and broad tunability.[1][8] The
gain bandwidth of Tm3+-doped silica fibers typically ranges from 1.8 to 2.1 um.[1]

Table 2: Performance Characteristics of Thulium-Doped Fiber Lasers
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. Doping Pump Laser Max Slope
Fiber o Referenc
T Concentr Waveleng Waveleng Output Efficiency
e
o ation th (nm) th (um) Power (%)
Silica LMA ) 1.927 -
_ - Diode > 150 W > 50 [8]
Fiber 2.031
L _ 3.5 wt%, 1.980 -
Silica Fiber ~790 - >70 [9]
5.6 wt% 2.080
Thulium-
Doped - 793 2.12 > 130 W > 43 [10]
Fiber
Germanate ]
_ High 805 1.893 50 mW 35 [11]
Glass Fiber
Zirconium
. 2.269 -
Fluoride 2.50 mol.% ~1050 2 282 1.24 W 37 [12]
Glass Fiber '
Double-
Clad Silica 44000 ppm - 1.915 121 W 51 [13]
Fiber
Double-
Clad 105w
, 77.5 (CW),
Thulium- - 790 0.82 (CW), 555 [14]
64 (QCW)
Doped W (QCW)
Fiber

Energy Level Transitions and Pumping Schemes

The operation of thulium-based lasers relies on specific electronic transitions within the Tms3+

ion. A crucial process for efficient operation, particularly when pumping around 790 nm, is the

"two-for-one" cross-relaxation. In this process, a single pump photon excites a Tm3* jon to the

3Ha level, which then non-radiatively transfers part of its energy to a neighboring Tm3+ ion in the

ground state, resulting in two ions in the 3Fa upper laser level.[9][15] This significantly enhances

the quantum efficiency.
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Energy level diagram of the Tm3+ ion illustrating the primary pumping and lasing transitions.

Experimental Protocols

Protocol for Thulium-Doped Crystal Growth (Czochralski
Method)

The Czochralski method is a common technique for growing high-quality single crystals of
materials like Tm:YAG and Tm:YLF.[4]

Materials and Equipment:
o High-purity raw materials (e.g., Tm20s3, Y203, Al203 for Tm:YAG)

e Iridium crucible
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e Czochralski crystal pulling furnace with induction heating
o Seed crystal of the desired orientation

o Controlled atmosphere system (e.g., nitrogen or argon)
Procedure:

o Material Preparation: Calculate and weigh the high-purity raw materials according to the
desired stoichiometry and thulium doping concentration.[16]

» Melting: Place the mixed raw materials into the iridium crucible and heat them in the
Czochralski furnace using induction heating until they are completely melted.

e Seed Introduction: Lower a seed crystal, mounted on a rotating pull rod, until it just touches
the surface of the melt.

o Crystal Growth: Slowly pull the seed crystal upwards while rotating it. The molten material
will solidify on the seed, forming a single crystal. Carefully control the pulling rate, rotation
rate, and temperature gradient to maintain a stable crystal diameter and avoid defects.

o Cooling: After the crystal has reached the desired length, slowly withdraw it from the melt
and cool it down to room temperature over a period of several hours to prevent thermal
shock and cracking.

e Annealing and Fabrication: Anneal the grown crystal to relieve internal stresses. The crystal
can then be cut and polished to the required dimensions for laser applications.

Protocol for Thulium-Doped Fiber Fabrication (Modified
Chemical Vapor Deposition - MCVD)

MCVD combined with solution doping is a widely used method for fabricating high-performance
thulium-doped optical fibers.[9]

Materials and Equipment:

» High-purity precursor chemicals (e.g., SiCls, GeCla, AICI3)
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Thulium salt solution (e.g., TmCls in ethanol)
Silica substrate tube
MCVD lathe with a traversing hydrogen-oxygen torch

Gas delivery system with mass flow controllers

Procedure:

Soot Deposition: Mount a silica substrate tube in the MCVD lathe. Introduce the precursor
gases (SiCls, GeCls, etc.) into the rotating tube. A traversing torch heats the outside of the
tube, causing the gases to react and deposit layers of porous silica soot on the inner surface.
Co-doping with aluminum can be achieved through vapor-phase doping with AICl3.[9]

Solution Doping: Remove the tube from the lathe and fill it with the thulium salt solution.
Allow the solution to soak into the porous soot layers for a specific time to achieve the
desired thulium concentration.

Drying and Sintering: Drain the solution and dry the soaked tube. Remount it on the lathe
and sinter the porous layers into a solid, transparent glass by traversing the torch at a higher
temperature.

Core Collapse: Increase the torch temperature further to collapse the tube into a solid rod,
known as a preform. This preform contains the thulium-doped core.

Fiber Drawing: Mount the preform in a fiber drawing tower. Heat the tip of the preform in a
furnace until it softens, and then pull a thin fiber from it. Monitor and control the drawing
speed and tension to achieve the desired fiber diameter. Apply a protective polymer coating
to the fiber as it is being drawn.

Experimental Workflow for a Thulium-Doped Fiber
Laser

The following diagram illustrates a typical experimental workflow for constructing and

characterizing a thulium-doped fiber laser.
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A generalized experimental workflow for a thulium-doped fiber laser system.

Applications of Thulium-Doped Lasers
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The unique ~2 um wavelength of thulium lasers makes them highly suitable for a variety of
applications due to the strong absorption of this wavelength by water.

o Medical Applications: Thulium lasers are extensively used in surgery, particularly in urology
for the treatment of benign prostatic hyperplasia (BPH) and for lithotripsy (breaking up kidney
stones).[3][17][18] The high water absorption allows for precise and efficient tissue ablation
and coagulation with minimal collateral damage.[19][20]

» Remote Sensing and LIDAR: The 2 um spectral region is "eye-safe" and falls within an
atmospheric transparency window, making thulium lasers ideal for long-range atmospheric
propagation applications like Light Detection and Ranging (LIDAR) for wind sensing and CO:
monitoring.[8]

o Materials Processing: Thulium fiber lasers are used for processing certain materials, such as
plastics, that have high absorption in the 2 um range.[9]

» Military and Defense: Applications include directed energy weapons and infrared
countermeasures.[8]

e Pumping Other Lasers: Thulium lasers can be used as pump sources for other solid-state
lasers, such as holmium-doped systems.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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